Cas no 1311314-22-3 (3-(3-Fluorophenyl)cyclobutan-1-amine hydrochloride)

3-(3-Fluorophenyl)cyclobutan-1-amine hydrochloride is a fluorinated cyclobutylamine derivative with potential applications in pharmaceutical and agrochemical research. The incorporation of a fluorine atom at the meta-position of the phenyl ring enhances its metabolic stability and binding affinity, making it a valuable intermediate in drug discovery. The cyclobutane scaffold offers conformational rigidity, which can improve selectivity in target interactions. The hydrochloride salt form ensures improved solubility and handling properties. This compound is particularly useful in the synthesis of bioactive molecules, including CNS-targeting agents, due to its structural features. High purity and well-defined characterization support its use in method development and structure-activity relationship studies.
3-(3-Fluorophenyl)cyclobutan-1-amine hydrochloride structure
1311314-22-3 structure
Product Name:3-(3-Fluorophenyl)cyclobutan-1-amine hydrochloride
CAS No:1311314-22-3
MF:C10H13ClFN
MW:201.668325185776
MDL:MFCD18483201
CID:5168507
Update Time:2026-03-04

3-(3-Fluorophenyl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(3-fluorophenyl)cyclobutan-1-amine hydrochloride
    • 3-(3-fluorophenyl)cyclobutan-1-amine;hydrochloride
    • 3-(3-fluorophenyl)cyclobutan-1-amine hydrochloride, trans
    • AT31184
    • 3-(3-fluorophenyl)cyclobutan-1-aminehydrochloride
    • TRANS-3-(3-FLUOROPHENYL)CYCLOBUTAN-1-AMINE HCL
    • (1r,3r)-3-(3-fluorophenyl)cyclobutan-1-amine hydrochloride
    • 3-(3-Fluorophenyl)cyclobutan-1-amine hydrochloride
    • MDL: MFCD18483201
    • Inchi: 1S/C10H12FN.ClH/c11-9-3-1-2-7(4-9)8-5-10(12)6-8;/h1-4,8,10H,5-6,12H2;1H
    • InChI Key: HZPYJZOXCJOKMP-UHFFFAOYSA-N
    • SMILES: Cl.FC1=CC=CC(=C1)C1CC(C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Topological Polar Surface Area: 26

3-(3-Fluorophenyl)cyclobutan-1-amine hydrochloride Pricemore >>

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Additional information on 3-(3-Fluorophenyl)cyclobutan-1-amine hydrochloride

3-(3-Fluorophenyl)cyclobutan-1-amine Hydrochloride (CAS No. 1311314-22-3): A Comprehensive Overview

3-(3-Fluorophenyl)cyclobutan-1-amine hydrochloride (CAS No. 1311314-22-3) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structure and pharmacological properties, has shown promise in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential clinical applications of this compound.

The chemical structure of 3-(3-Fluorophenyl)cyclobutan-1-amine hydrochloride is noteworthy for its cyclobutane ring and the fluorinated phenyl group. The cyclobutane ring is a four-membered ring that imparts unique conformational flexibility and rigidity to the molecule. The presence of the fluorine atom on the phenyl ring further modulates the electronic properties of the compound, influencing its interactions with biological targets.

Synthesis of 3-(3-Fluorophenyl)cyclobutan-1-amine hydrochloride has been achieved through several methodologies. One common approach involves the reaction of 3-fluorobenzaldehyde with cyclobutanone in the presence of a reducing agent such as sodium borohydride or sodium triacetoxyborohydride. This reductive amination process yields the desired amine, which is then converted to its hydrochloride salt by treatment with hydrochloric acid. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses, contributing to the scalability and cost-effectiveness of production.

The biological activities of 3-(3-Fluorophenyl)cyclobutan-1-amine hydrochloride have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent activity as a serotonin receptor agonist, particularly at the 5-HT2A receptor. This property makes it a potential candidate for treating various psychiatric disorders, including depression and anxiety. Additionally, studies have indicated that it may have neuroprotective effects, potentially beneficial in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In preclinical studies, 3-(3-Fluorophenyl)cyclobutan-1-amine hydrochloride has demonstrated favorable pharmacokinetic properties. It exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-Fluorophenyl)cyclobutan-1-amine hydrochloride in treating various conditions. Early results from phase I trials have shown promising outcomes, with patients reporting significant improvements in symptoms without severe adverse effects. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

The future prospects for 3-(3-Fluorophenyl)cyclobutan-1-amine hydrochloride are promising. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic benefits while minimizing any potential side effects. Additionally, efforts are being made to explore its synergistic effects with other medications to develop combination therapies for complex diseases.

In conclusion, 3-(3-Fluorophenyl)cyclobutan-1-amine hydrochloride (CAS No. 1311314-22-3) is a compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a promising candidate for treating various psychiatric and neurodegenerative disorders. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of novel therapeutic strategies.

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